Cas no 102410-65-1 (Fmoc-(S)-phenylglycine)

• Product Name: Fmoc-(S)-phenylglycine
• CAS No: 102410-65-1
• MF: C₂₃H₁₉NO₄
• MW: 373.401266336441
• MDL: MFCD00155632
• CID: 62300
• PubChem ID: 7269367
• Update Time: 2024-11-04

Fmoc-(S)-phenylglycine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid
• FMOC-PHG-OH
• [(9H-Fluoren-9-ylmethoxycarbonylamino)]phenylacetic acid
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-2-phenylglycine
• Fmoc-L-phenylglycine
• (2S)-([(9H-FLUOREN-9-YL-METHOXY)CARBONYL]AMINO)(PHENYL)ACETIC ACID
• (2S)-{[(9H-Fluoren-9-Yl-Methoxy)Carbonyl]Amino}(Phenyl)Acetic Acid
• AmbotzFAA1420
• Fmoc-L-2-phenylglycine
• Fmoc-L-Phg-OH
• Fmoc-phenylglycine
• L-Fmoc-phenylglycine
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-2-phenylgly
• N-Fmoc-(S)-phenylglycine
• N-Fmoc-L-2-phenylglycine
• N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-L-PHENYLGLYCINE
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-phenylacetic acid
• PubChem19014
• N-Fmoc-L-Phenylglycine
• FMOC-(S)-PHENYLGLYCINE
• PCJHOCNJLMFYCV-NRFANRHFSA-N
• EBD16725
• KS-0
• DTXSID80428480
• AKOS015924167
• AS-17598
• 2-[9H-fluoren-9-yl(methoxycarbonyl)amino]-2-phenyl-acetic acid;Fmoc-L-Phenylglycine
• F0669
• EN300-81325
• CHEMBL356179
• CS-W019988
• Benzeneacetic acid, alpha-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (alphaS)-
• J-300366
• 102410-65-1
• M03224
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetic acid
• (s)-2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-2-phenylacetic acid
• AM82655
• A800571
• (S)-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}(phenyl)acetic acid
• MFCD00155632
• HY-79130
• Fmoc-Phg-OH, >=98.0% (HPLC)
• Benzeneacetic acid, -[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (S)-
• (S)-[(9H-Fluoren-9-ylmethoxycarbonylamino)]-phenyl-acetic acid
• SCHEMBL119848
• Fmoc-(S)-phenylglycine

• MDL： MFCD00155632
• Inchi： 1S/C23H19NO4/c25-22(26)21(15-8-2-1-3-9-15)24-23(27)28-14-20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)20/h1-13,20-21H,14H2,(H,24,27)(H,25,26)/t21-/m0/s1
• InChI Key： PCJHOCNJLMFYCV-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C(=O)O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
• BRN： 5309005

Computed Properties

• Exact Mass: 373.13147
• Monoisotopic Mass: 373.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.2990
• Melting Point: 174.0 to 178.0 deg-C
• Boiling Point: 606.3℃ at 760 mmHg
• Refractive Index: 81 ° (C=1, DMF)
• PSA: 75.63
• LogP: 4.74190
• Specific Rotation: 81 º (c=1% in DMF)
• Optical Activity: [α]20/D +81±3°, c = 1% in DMF

Fmoc-(S)-phenylglycine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22;S24/25
• FLUKA BRAND F CODES：10
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters